Cas no 50790-28-8 (Methyl 4-Methanesulfonamidobenzoate)

• Product Name: Methyl 4-Methanesulfonamidobenzoate
• CAS No: 50790-28-8
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 934266
• PubChem ID: 669159
• Update Time: 2025-05-20

Methyl 4-Methanesulfonamidobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-methylsulphonaminobenzoic acid methyl ester
• methyl 4-(methylsulfonamido)benzoate
• 4-methanesulfonylamino-benzoic acid methyl ester
• AURORA 2945
• Z45637675
• methyl 4-[(methylsulfonyl)amino]benzoate
• STK030880
• SB77205
• 50790-28-8
• DA-32550
• methyl4-methanesulfonamidobenzoate
• QFDZXBAQIPTWSB-UHFFFAOYSA-N
• SR-01000410278
• BS-28675
• 4-[(Methylsulfonyl)amino]benzoic acid methyl ester
• SR-01000410278-1
• methyl 4-(methanesulfonamido)benzoate
• Oprea1_498916
• AKOS001613635
• EN300-69000
• methyl 4-methanesulfonamidobenzoate
• CS-0206982
• G29099
• Oprea1_175617
• HMS1609I07
• SCHEMBL63833
• AG-690/11171007
• Methyl 4-Methanesulfonamidobenzoate

• Inchi： 1S/C9H11NO4S/c1-14-9(11)7-3-5-8(6-4-7)10-15(2,12)13/h3-6,10H,1-2H3
• InChI Key： QFDZXBAQIPTWSB-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(C(=O)OC)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 229.04100
• Monoisotopic Mass: 229.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.8A^2

Experimental Properties

• PSA: 80.85000
• LogP: 1.99850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-Methanesulfonamidobenzoate

Methyl 4-Methanesulfonamidobenzoate (CAS No. 50790-28-8): An Overview of Its Structure, Properties, and Applications

Methyl 4-Methanesulfonamidobenzoate (CAS No. 50790-28-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as Methyl 4-(Methylsulfonamido)benzoate, is characterized by its aromatic ring and the presence of a methanesulfonamide group, which imparts specific chemical and biological properties.

The molecular formula of Methyl 4-Methanesulfonamidobenzoate is C₁₀H₁₂N₂O₄S, and its molecular weight is approximately 244.27 g/mol. The compound can be synthesized through various methods, including the reaction of 4-methanesulfonamidobenzoic acid with methanol in the presence of a suitable catalyst. The resulting product is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

In terms of its physical properties, Methyl 4-Methanesulfonamidobenzoate has a melting point ranging from 135 to 137°C. Its solubility in water is limited, but it exhibits good solubility in polar organic solvents, making it suitable for various applications in both laboratory and industrial settings. The compound's stability under different conditions has been extensively studied, and it has been found to be stable under normal storage conditions.

The chemical structure of Methyl 4-Methanesulfonamidobenzoate plays a crucial role in its biological activity. The methanesulfonamide group is known to interact with various biological targets, including enzymes and receptors, which makes this compound a valuable tool in drug discovery and development. Recent studies have shown that Methyl 4-Methanesulfonamidobenzoate exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders.

In the context of medicinal chemistry, Methyl 4-Methanesulfonamidobenzoate has been investigated for its potential as a lead compound in the development of new therapeutic agents. Researchers have explored its ability to modulate specific signaling pathways involved in inflammation and pain perception. For instance, studies have demonstrated that this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

Beyond its medicinal applications, Methyl 4-Methanesulfonamidobenzoate has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with specific functional properties. For example, it can be used as a building block in the development of polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The environmental impact of Methyl 4-Methanesulfonamidobenzoate has also been a subject of interest. Studies have shown that the compound is biodegradable under certain conditions, which makes it an environmentally friendly option compared to some other organic compounds used in similar applications. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, Methyl 4-Methanesulfonamidobenzoate (CAS No. 50790-28-8) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.